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Compound of Interest

Compound Name: Mercurous acetate

Cat. No.: B3275885 Get Quote

In-Depth Technical Guide to Mercurous Acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mercurous acetate, with the chemical formula Hg₂(CH₃COO)₂, is an inorganic compound of

mercury in the +1 oxidation state. It is a light-sensitive, white crystalline solid that finds

application as a laboratory reagent. This technical guide provides a comprehensive overview of

its chemical properties, structure, synthesis, and handling, with a focus on data and

experimental procedures relevant to a research and development setting.

Chemical and Physical Properties
Mercurous acetate is distinct from its mercuric (Hg²⁺) counterpart. Its properties are

summarized in the tables below.

General Properties
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Property Value Reference

Chemical Formula C₄H₆Hg₂O₄ [1]

Molecular Weight 519.27 g/mol [1]

Appearance Colorless scales or plates [1][2]

Odor Odor of vinegar [2]

Physical Properties
Property Value Reference

Density 3.27 g/cm³ [1]

Solubility in Water 0.75 g/100 mL at 12 °C [1]

Solubility in other solvents
Insoluble in alcohol and ether;

Soluble in dilute nitric acid
[1][2]

Decomposition

Decomposes in boiling water

and upon exposure to light to

form mercury and mercuric

acetate. Chars without melting

upon heating.

[1][2][3]

Chemical Structure
Mercurous acetate is an ionic compound consisting of the mercurous cation, [Hg₂]²⁺, and two

acetate anions, CH₃COO⁻. The defining feature of the mercurous ion is the covalent bond

between the two mercury atoms.

Crystal Structure
The crystal structure of mercurous acetate has been determined by synchrotron X-ray

diffraction.[4][5] It crystallizes in the monoclinic system with the space group C2/m.[4] The

structure consists of discrete, centrosymmetric molecules of Hg₂(OOCCH₃)₂.

Key crystallographic data is presented in the table below:
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Parameter Value Reference

Crystal System Monoclinic [4]

Space Group C2/m [4]

Unit Cell Dimensions
a = 5.133(3) Å, b = 5.866(3) Å,

c = 12.202(6) Å, β = 99.779(7)°
[4][5]

Hg-Hg bond distance 2.5202(15) Å [4]

Hg-O bond distance 2.152(12) Å [4]

These discrete Hg₂(OOCCH₃)₂ units are linked into infinite ribbons by weaker, longer Hg-O

interactions of 2.6802(12) Å.[4]

Molecular Structure Diagram
Caption: Molecular structure of mercurous acetate with bond lengths.

Spectroscopic Properties
Vibrational spectroscopy provides further insight into the structure of mercurous acetate. The

Raman and infrared spectra are characterized by vibrations of the acetate group and the

unique Hg-Hg bond.
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Wavenumber (cm⁻¹) Assignment Technique

Data not available in search

results
Hg-Hg stretch Raman

Data not available in search

results
Hg-O stretch Raman, IR

Data not available in search

results
C=O stretch (acetate) IR

Data not available in search

results
C-C stretch (acetate) IR

Data not available in search

results
CH₃ deformation (acetate) IR

Note: Specific spectral data was not available in the provided search results. The table

indicates the expected vibrational modes.

Experimental Protocols
Synthesis of Mercurous Acetate
A reliable method for the preparation of pure mercurous acetate involves the reduction of

mercuric acetate.

Reaction:

2 Hg(CH₃COO)₂ + C₆H₅CH(OH)C(O)C₆H₅ → Hg₂(CH₃COO)₂ + 2 CH₃COOH +

C₆H₅C(O)C(O)C₆H₅

Materials:

Mercuric acetate (Hg(CH₃COO)₂)

Benzoin

Anhydrous methyl alcohol
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Procedure:[3]

Dissolve mercuric acetate in a minimal amount of anhydrous methyl alcohol.

In a separate flask, dissolve benzoin in a minimal amount of anhydrous methyl alcohol.

Add the benzoin solution to the mercuric acetate solution.

Heat the mixture under reflux. A colorless, crystalline solid of mercurous acetate will begin

to precipitate.

After refluxing for a suitable period (e.g., 6 hours), cool the mixture and collect the precipitate

by filtration.

Wash the collected solid with hot methyl alcohol to remove any unreacted starting materials

and byproducts.

Dry the purified mercurous acetate.

Yield: Approximately 80% conversion of mercuric acetate.[3]

Purity Analysis: The purity of the synthesized mercurous acetate can be confirmed by

determining its mercury content. The theoretical mercury percentage in Hg₂(CH₃COO)₂ is

77.2%.[3]

Logical Workflow for Synthesis

Start

Dissolve Mercuric Acetate
in anhydrous Methanol

Dissolve Benzoin
in anhydrous Methanol

Mix Solutions Heat under Reflux Precipitation of
Mercurous Acetate

Cool Mixture Filter Precipitate Wash with hot Methanol Dry Product End

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of mercurous acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.ias.ac.in/article/fulltext/seca/011/01/0023-0027
https://www.benchchem.com/product/b3275885?utm_src=pdf-body
https://www.benchchem.com/product/b3275885?utm_src=pdf-body
https://www.ias.ac.in/article/fulltext/seca/011/01/0023-0027
https://www.benchchem.com/product/b3275885?utm_src=pdf-body
https://www.ias.ac.in/article/fulltext/seca/011/01/0023-0027
https://www.benchchem.com/product/b3275885?utm_src=pdf-body-img
https://www.benchchem.com/product/b3275885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Mercurous acetate is a highly toxic compound and should be handled with extreme caution in

a well-ventilated fume hood.[1]

Toxicity: Toxic by ingestion, inhalation, and skin absorption.

Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety

goggles, and a lab coat.

Handling: Avoid creating dust.

Storage: Store in a cool, dry, dark place in a tightly sealed container, as it is light-sensitive.

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.

Conclusion
This technical guide has provided a detailed overview of the chemical properties and structure

of mercurous acetate, along with a reliable experimental protocol for its synthesis. The

provided data, presented in clear tables and a structural diagram, serves as a valuable

resource for researchers and professionals in the fields of chemistry and drug development.

Due to its high toxicity, all handling and experimental procedures must be conducted with

appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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